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Introduction

Methoxpropamine (MXPr), chemically known as 2-(3-methoxyphenyl)-2-
(propylamino)cyclohexanone, is a dissociative substance of the arylcyclohexylamine class.[1]
[2] First identified in Denmark in October 2019, it has emerged as a novel psychoactive
substance (NPS) with structural similarities to ketamine and methoxetamine (MXE).[3] As an
NMDA receptor antagonist, MXPr presents a significant area of interest for researchers in
neuroscience, pharmacology, and forensic science.[1] This technical guide provides a
comprehensive overview of the molecular structure elucidation of Methoxpropamine, detailing
the analytical techniques and experimental protocols utilized for its characterization.

Molecular Structure and Properties

The core structure of Methoxpropamine features a cyclohexanone ring substituted at the 2-
position with both a 3-methoxyphenyl group and a propylamino group. This substitution pattern
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is characteristic of the arylcyclohexylamine class of dissociatives.

Property Value Source

Molecular Formula C16H23NO2 [2]

2-(3-methoxyphenyl)-2-
IUPAC Name _ 2]
(propylamino)cyclohexanone

Molar Mass 261.365 g/mol [2]
CAS Number 2504100-71-2 [2]
Synonyms MXPr, 2-Ox0-3'-methoxy-PCPr  [4]

Experimental Protocols for Structural Elucidation

The definitive identification and structural confirmation of Methoxpropamine rely on a
combination of modern analytical techniques. The following sections detail the experimental
protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass
Spectrometry (GC-MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. Both *H and 3C NMR are essential for the unambiguous structural assignment of
MXPr.

1H and 13C NMR Experimental Protocol

o Sample Preparation: A sample of 5-10 mg of Methoxpropamine hydrochloride is dissolved
in 0.6 mL of deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds).
Tetramethylsilane (TMS) is added as an internal standard (0O ppm).

 Instrumentation: A Bruker Avance IIl HD 400 MHz spectrometer (or equivalent) equipped with
a 5 mm broadband probe is used.

e 'H NMR Acquisition:
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[e]

Pulse Sequence: A standard single-pulse sequence (zg30) is employed.

Number of Scans: 16 scans.

o

[¢]

Acquisition Time: 3.98 seconds.

[¢]

Relaxation Delay: 1.0 second.

o Spectral Width: 20.5 ppm.

e 13C NMR Acquisition:
o Pulse Sequence: A proton-decoupled single-pulse sequence with NOE (zgpg30) is used.

Number of Scans: 1024 scans.

o

[¢]

Acquisition Time: 1.36 seconds.

[¢]

Relaxation Delay: 2.0 seconds.

[e]

Spectral Width: 238 ppm.

o Data Processing: The acquired Free Induction Decays (FIDs) are processed using
appropriate software (e.g., MestReNova, TopSpin). Processing steps include Fourier
transformation, phase correction, baseline correction, and referencing to the internal
standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique in forensic and analytical chemistry for the separation and
identification of volatile and semi-volatile compounds.

GC-MS Experimental Protocol
o Sample Preparation: A 1 mg/mL solution of Methoxpropamine is prepared in methanol.

 Instrumentation: An Agilent 7890B Gas Chromatograph coupled to an Agilent 5977A Mass
Selective Detector (or equivalent) is used.
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e GC Conditions:

o

Injection Volume: 1 pL in splitless mode.

[¢]

Injector Temperature: 280 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

[¢]

[e]

Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to
280 °C at a rate of 20 °C/min, and hold for 5 minutes.

[e]

Column: A non-polar capillary column such as a HP-5ms (30 m x 0.25 mm, 0.25 um film
thickness).

» MS Conditions:
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
o Mass Range: 40-550 amu.

o Data Analysis: The resulting mass spectrum is analyzed for the molecular ion peak and
characteristic fragmentation patterns. The spectrum is compared against spectral libraries for
confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule by
measuring the absorption of infrared radiation.

FTIR-ATR Experimental Protocol

e Sample Preparation: A small amount of solid Methoxpropamine hydrochloride powder is
placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.
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e Instrumentation: A PerkinElmer Spectrum Two FTIR spectrometer (or equivalent) equipped
with a UATR accessory.

o Data Acquisition:
o Spectral Range: 4000-400 cm~1.
o Resolution: 4 cm™1.
o Number of Scans: 16 scans.

» Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands
corresponding to the functional groups present in the molecule.

Quantitative Data

The following tables summarize the expected quantitative data from the spectroscopic analysis
of Methoxpropamine.

Table 1: Predicted H NMR Chemical Shifts for Methoxpropamine

Protons Chemical Shift (6, ppm) Multiplicity
Aromatic (C-H) 6.8-7.3 m

Methoxy (-OCHs) ~3.8 S
Cyclohexanone (CHz) 16-25 m

Propyl (N-CHz2) ~2.6 t

Propyl (-CHz-) ~1.5 sext

Propyl (-CHs) ~0.9 t

Table 2: Predicted 3C NMR Chemical Shifts for Methoxpropamine
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Carbon Chemical Shift (6, ppm)
Carbonyl (C=0) ~210
Aromatic (C-O) ~159
Aromatic (C-C) ~140
Aromatic (C-H) 113-130
Quaternary (C-N, C-Ar) ~70
Methoxy (-OCH3) ~55
Cyclohexanone (CHz) 22 -40
Propyl (N-CH-) ~50
Propyl (-CHz-) ~23
Propyl (-CHs) ~11

Table 3: Expected Mass Spectrometry Fragmentation for Methoxpropamine

m/z Proposed Fragment
261 [M]* (Molecular lon)
232 [M - C2Hs]*

218 [M - CsH7]*

176 [M - CsHsN - COJ*

134 [CoH100]*

121 [C7H502]*

Table 4: Characteristic FTIR Absorption Bands for Methoxpropamine Hydrochloride
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Wavenumber (cm~?)

Functional Group

Vibration

2800-3000 C-H Alkane stretch

~1710 C=0 Ketone stretch

1580-1600 c=C Aromatic ring stretch
1250-1300 C-0O-C Aryl ether stretch

1040-1060 C-O Methoxy stretch

2400-2700 N-H* Secondary amine salt stretch

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Methoxpropamine and the

general workflow for its structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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